2-(4-chloro-3,5-dimethylphenoxy)-N-(2-cyano-4,5-diethoxyphenyl)acetamide

• IUPAC Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-(2-cyano-4,5-diethoxyphenyl)acetamide
• InChI: InChI=1S/C21H23ClN2O4/c1-5-26-18-9-15(11-23)17(10-19(18)27-6-2)24-20(25)12-28-16-7-13(3)21(22)14(4)8-16/h7-10H,5-6,12H2,1-4H3,(H,24,25)
• InChI Key: ADPKIGDGPKVIBA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C#N)NC(=O)COC2=CC(=C(C(=C2)C)Cl)C)OCC
• Molecular Formula: C21H23ClN2O4
• Molecular Weight: 402.9 g/mol

Description

2-(4-chloro-3,5-dimethylphenoxy)-N-(2-cyano-4,5-diethoxyphenyl)acetamide, commonly known as “BAY 41-2272,” is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a member of the class of compounds known as sGC (soluble guanylate cyclase) stimulators, which have been shown to have a wide range of biological effects.

Mechanism of Action

BAY 41-2272 works by stimulating the activity of soluble guanylate cyclase (sGC), an enzyme that plays a key role in the regulation of smooth muscle tone and blood vessel dilation. By increasing the activity of sGC, BAY 41-2272 can help to improve blood flow and reduce blood pressure.
Biochemical and Physiological Effects:
BAY 41-2272 has been shown to have a wide range of biochemical and physiological effects, including vasodilation, anti-inflammatory effects, and anti-proliferative effects. It has also been shown to have neuroprotective effects, which may be beneficial in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BAY 41-2272 in lab experiments is its well-characterized mechanism of action, which makes it a useful tool for studying the role of sGC in various biological processes. Additionally, it has been shown to have relatively low toxicity, which makes it a safer alternative to some other compounds that have been used in similar studies. However, one limitation of using BAY 41-2272 is that it may have off-target effects, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on BAY 41-2272. One area of interest is the development of more selective sGC stimulators, which could help to reduce the risk of off-target effects. Additionally, there is ongoing research into the potential therapeutic applications of BAY 41-2272 in the treatment of conditions such as asthma, COPD, and Alzheimer's disease. Finally, there is interest in exploring the potential of BAY 41-2272 as a tool for studying the role of sGC in various biological processes.

Scientific Research Applications

BAY 41-2272 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cardiovascular diseases. It has been shown to have vasodilatory effects, which can help to improve blood flow and reduce blood pressure. Additionally, it has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of conditions such as asthma and chronic obstructive pulmonary disease (COPD).